Cas no 1396855-49-4 (6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine)

• Product Name: 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine
• CAS No: 1396855-49-4
• MF: C₂₁H₂₁FN₆O
• MW: 392.429446935654
• CID: 5364634
• PubChem ID: 71800176
• Update Time: 2025-05-19

6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS024551447
• VU0545609-1
• 1396855-49-4
• (3-fluorophenyl)-[4-[2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl]piperazin-1-yl]methanone
• 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine
• F6363-0882
• (3-fluorophenyl)(4-(2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)methanone

• Inchi： 1S/C21H21FN6O/c1-15-24-19(26-18-7-2-3-8-23-18)14-20(25-15)27-9-11-28(12-10-27)21(29)16-5-4-6-17(22)13-16/h2-8,13-14H,9-12H2,1H3,(H,23,24,25,26)
• InChI Key： NTALRYXCWWGNRV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(N1CCN(C2C=C(NC3C=CC=CN=3)N=C(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 392.17608748g/mol
• Monoisotopic Mass: 392.17608748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

Introduction to 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine, with the CAS number 1396855-49-4, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, pharmacological significance, and recent applications in medical research.

The molecular structure of 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine encompasses several key functional groups that contribute to its reactivity and biological interactions. The presence of a piperazine moiety at the 4-position of the pyrimidine ring enhances its solubility and binding affinity to biological targets. Additionally, the 3-fluorobenzoyl substituent introduces a fluorine atom, which is known to modulate metabolic stability and binding affinity in drug molecules. The combination of these features makes this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine has been studied for its potential inhibitory effects on several kinases, including EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal growth factor Receptor 2). Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against these targets, making it a valuable tool for investigating novel therapeutic strategies against cancer.

Beyond its applications in oncology, 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine has also shown promise in other therapeutic areas. For instance, its ability to interact with neurotransmitter receptors has led to investigations into its potential as an antidepressant or anxiolytic agent. The piperazine moiety is particularly relevant here, as it is commonly found in drugs that modulate central nervous system activity. Furthermore, the presence of a ring suggests possible interactions with other neurological targets, warranting further exploration.

The synthesis of 6-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-fluorobenzoyl group necessitates careful handling due to the electronic properties of fluorine atoms, which can influence reaction outcomes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

The pharmacokinetic properties of 6-[4-(3-fluorobenzoyl)piperazin -1 -yl]-2-methyl-N-(pyridin -2 -yl)pyrimidin -4 -amine strong > are another critical aspect that has been extensively studied. Its chemical structure suggests moderate oral bioavailability and favorable metabolic stability, making it a suitable candidate for clinical development. Additionally, preliminary toxicology studies have indicated low toxicity profiles, which is essential for any compound intended for human use.

In conclusion, < strong >6-[ 4 -( 3 -fluoro benzoy l ) piperazin -1 - y l ] - 2 -m eth y l-N -( py rid ine - 2 - y l ) py rim id ine - 4 - am ine strong > represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activities make it a valuable compound for further research in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.